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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Isopropyl Carvedilol-d6. The following
procedures are designed to ensure the safe handling, storage, and disposal of this compound,
thereby minimizing risks and ensuring the integrity of the product.

Personal Protective Equipment (PPE)

When handling N-Isopropyl Carvedilol-d6, it is imperative to use appropriate personal
protective equipment to prevent exposure. The following table summarizes the required PPE.

PPE Category Item Specifications
) Chemical safety goggles
Eye Protection Safety Goggles )
should be worn at all times.
Hand Protection Gloves Wear surgical gloves.
A self-contained breathing
Respiratory Protection Breathing Apparatus apparatus should be used to
avoid dust formation.
) A standard laboratory coat
Body Protection Lab Coat

should be worn.

Handling and Storage
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Proper handling and storage are critical to maintain the stability and integrity of N-lsopropyl
Carvedilol-d6. This compound is intended for research and development use only.[1]

Handling:

o Always wear the appropriate personal protective equipment as outlined in the table above.[2]
e Avoid the formation of dust when handling the solid compound.[1]

o Ensure adequate ventilation in the work area.[1]

e Wash hands thoroughly after handling.[2]

e Avoid contact with eyes, skin, and clothing.[2]

e Do not ingest or inhale the compound.[2]

Storage:

o Store in a refrigerator at 2-8°C.[3]

o Keep the container tightly sealed to prevent contamination.

The workflow for the safe handling of N-lsopropyl Carvedilol-d6 is illustrated in the diagram
below.
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Workflow for Safe Handling of N-Isopropyl Carvedilol-d6

Acquire N-Isopropyl Carvedilol-d6

i

Store in Refrigerator (2-8°C)

Don Personal Protective Equipment (PPE)

Weigh and Prepare for Experiment in a Ventilated Area

Conduct Experiment

Decontaminate Work Area

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: This diagram illustrates the step-by-step process for safely handling N-Isopropyl
Carvedilol-d6.

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures to mitigate exposure and
contamination.

o Personal Precautions: Wear a self-contained breathing apparatus and avoid dust formation.

[1]
o Spill Cleanup: For spills, wash the area with plenty of water and ensure adequate ventilation.

[1]

First Aid Measures

In case of exposure to N-Isopropyl Carvedilol-d6, take the following first aid measures
immediately.[1]

Exposure Route First Aid Procedure

Eye Contact Wash with plenty of water.

Skin Contact Wash with plenty of water.

Ingestion Seek medical assistance for gastric lavage.

) Remove to fresh air. If necessary, provide
Inhalation e .
artificial respiration or oxygen.

Disposal Plan

Proper disposal of N-Isopropyl Carvedilol-d6 and any contaminated materials is essential to
prevent environmental contamination and ensure compliance with regulations.

Disposal Steps:

e Segregate Waste: Collect all waste materials, including unused compounds, contaminated
PPE, and cleaning materials, in a designated and clearly labeled hazardous waste container.
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o Consult Regulations: Follow all local, state, and federal regulations for the disposal of

chemical waste.

o Professional Disposal Service: Arrange for a licensed hazardous waste disposal company to
collect and dispose of the waste. Do not dispose of this chemical in the regular trash or down

the drain.

The logical relationship for the disposal of N-Isopropyl Carvedilol-d6 waste is shown in the

diagram below.

Disposal Plan for N-Isopropyl Carvedilol-d6 Waste

Waste Generation
(Unused compound, contaminated PPE, etc.)

:

Segregate into Labeled
Hazardous Waste Container

Store in a Secure,

Designated Area

Consult Local, State, and
Federal Disposal Regulations

Arrange for Professional

Hazardous Waste Disposal

Document Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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